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Compound of Interest

Compound Name: 6-Nitrophthalide

Cat. No.: B1346156 Get Quote

For researchers, scientists, and drug development professionals, 6-Nitrophthalide (CAS No.

610-93-5) is a versatile building block in organic synthesis, particularly for the development of

novel bioactive compounds and fluorescent probes. This technical guide provides an in-depth

overview of commercially available 6-Nitrophthalide, its chemical properties, and detailed

experimental protocols for its application in the synthesis of valuable derivatives.

Commercial Availability and Specifications
6-Nitrophthalide is readily available from several commercial chemical suppliers. The typical

purity offered is ≥95%, with some suppliers providing higher purity grades. It is generally

supplied as a white to pale yellow or cream-colored crystalline powder. Key specifications from

various suppliers are summarized in the table below for easy comparison.
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Supplier Purity
Appearan
ce

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

CAS
Number

Thermo

Fisher

Scientific

≥96.0%

(HPLC)

White to

pale yellow

or pale

cream to

cream

crystals or

powder

C₈H₅NO₄ 179.13
140.5-

146.5
610-93-5

Chem-

Impex
≥95% (GC)

White to

yellow to

orange

crystalline

powder

C₈H₅NO₄ 179.13 143 - 147 610-93-5

Apollo

Scientific
99%

Not

Specified
C₈H₅NO₄ 179.13 140-145 610-93-5

Core Applications and Synthetic Pathways
6-Nitrophthalide serves as a crucial intermediate in the synthesis of various organic

molecules, including fluorescent dyes and pharmaceuticals.[1] The presence of the electron-

withdrawing nitro group enhances the reactivity of the phthalide system, making it a valuable

precursor for further chemical transformations.[1]

A key synthetic route involves the reduction of the nitro group to an amine, yielding 6-

aminophthalide. This amino derivative can then be further modified to introduce desired

functionalities.
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Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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